![molecular formula C11H12N4 B13878505 4-methyl-3-N-pyrimidin-2-ylbenzene-1,3-diamine](/img/structure/B13878505.png)
4-methyl-3-N-pyrimidin-2-ylbenzene-1,3-diamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-methyl-3-N-pyrimidin-2-ylbenzene-1,3-diamine is a chemical compound with the molecular formula C16H15N5 and a molecular weight of 277.32 g/mol . This compound is known for its role as an impurity in the synthesis of Imatinib Mesilate, a tyrosine kinase inhibitor used in the treatment of certain types of cancer .
Preparation Methods
The synthesis of 4-methyl-3-N-pyrimidin-2-ylbenzene-1,3-diamine involves several steps. One common method includes the reaction of 4-methyl-3-nitroaniline with 2-chloropyrimidine in the presence of a base such as potassium carbonate. The reaction is typically carried out in a solvent like dimethylformamide (DMF) at elevated temperatures . Industrial production methods often involve similar synthetic routes but are optimized for large-scale production, ensuring high yield and purity of the final product .
Chemical Reactions Analysis
4-methyl-3-N-pyrimidin-2-ylbenzene-1,3-diamine undergoes various chemical reactions, including:
Scientific Research Applications
4-methyl-3-N-pyrimidin-2-ylbenzene-1,3-diamine has several scientific research applications:
Mechanism of Action
The mechanism of action of 4-methyl-3-N-pyrimidin-2-ylbenzene-1,3-diamine involves its interaction with specific molecular targets, such as tyrosine kinases. By binding to these enzymes, the compound can inhibit their activity, leading to the disruption of signaling pathways involved in cell growth and proliferation . This mechanism is particularly relevant in the context of cancer treatment, where the inhibition of tyrosine kinases can prevent the growth of cancer cells .
Comparison with Similar Compounds
4-methyl-3-N-pyrimidin-2-ylbenzene-1,3-diamine can be compared with other similar compounds, such as:
Imatinib: A well-known tyrosine kinase inhibitor used in cancer treatment.
Nilotinib: Another tyrosine kinase inhibitor with a similar structure and mechanism of action.
Dasatinib: A compound with a broader spectrum of kinase inhibition compared to Imatinib.
These compounds share structural similarities but differ in their specific targets and efficacy, highlighting the uniqueness of this compound in its specific applications and properties .
Properties
Molecular Formula |
C11H12N4 |
---|---|
Molecular Weight |
200.24 g/mol |
IUPAC Name |
4-methyl-3-N-pyrimidin-2-ylbenzene-1,3-diamine |
InChI |
InChI=1S/C11H12N4/c1-8-3-4-9(12)7-10(8)15-11-13-5-2-6-14-11/h2-7H,12H2,1H3,(H,13,14,15) |
InChI Key |
ZTCBNVURBQXILL-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(C=C(C=C1)N)NC2=NC=CC=N2 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.